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Compound of Interest

Compound Name: 2-Oxononanoic acid

CAS No.: 13139-94-1

Cat. No.: B078010 Get Quote

Executive Summary & Chemical Identity
2-Oxononanoic acid (also known as 2-ketononanoic acid or 2-ketopelargonic acid) is a nine-

carbon

-keto acid.[1] Unlike its structural isomer 9-oxononanoic acid—a well-characterized lipid
peroxidation marker—2-oxononanoic acid acts primarily as a transient metabolic intermediate
in specific chain-elongation pathways and amino acid transamination cycles.

While trace detection in mammalian biofluids is often linked to dietary intake or gut microbiota

metabolism, it serves as a critical intermediate in plant secondary metabolism (glucosinolate

biosynthesis) and is a target for metabolic engineering in the production of medium-chain

chemicals.
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Property Specification

IUPAC Name 2-Oxononanoic acid

CAS Number 13139-94-1

Formula

Molecular Weight 172.22 g/mol

Structure

Key Functional Group -Keto (2-oxo) carboxylic acid

pKa
~2.3 (Carboxyl), subject to keto-enol

tautomerization

Endogenous Biosynthetic Pathways
The formation of 2-oxononanoic acid occurs through three primary biological mechanisms. In

mammalian systems, it is a "ghost" metabolite—often present only transiently—whereas in

plants and specific bacteria, it is a stable intermediate of defined enzymatic machinery.

Pathway A: Chain Elongation (The MAM/Leu Pathway)
The most robust biological source of 2-oxononanoic acid is the

-keto acid elongation pathway. This mechanism, prominent in plants (Arabidopsis) and
engineered bacteria (E. coli), mimics leucine biosynthesis.

Mechanism:

Condensation: A shorter

-keto acid (e.g., 2-oxoheptanoic acid) condenses with Acetyl-CoA.

Isomerization & Oxidation: The intermediate undergoes isomerization and oxidative

decarboxylation, extending the carbon chain by one methylene (

) unit per cycle.
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Termination: The cycle repeats until the C9 chain length (2-oxononanoic acid) is reached.

Enzymatic Drivers:

MAM Synthases (Methylthioalkylmalate synthases): In plants, these enzymes determine

chain length specificity.

LeuABCD Complex: In bacteria, variants of the leucine biosynthetic enzymes can be

engineered to accept medium-chain substrates, producing 2-oxononanoic acid from 2-

ketobutyrate or 2-ketovalerate.

Pathway B: Amino Acid Transamination
2-Oxononanoic acid is the

-keto cognate of 2-aminononanoic acid. While 2-aminononanoic acid is non-proteinogenic, it
can exist as a minor metabolite or xenobiotic derivative.

Reaction:

Enzyme: Branched-chain aminotransferase (BCAT) or broad-specificity aromatic

aminotransferases often catalyze this reversible reaction.

Relevance: This pathway is the primary route for the degradation of 2-aminononanoic acid if

introduced exogenously.

Pathway C: Minor Oxidative Pathways (Mammalian)
In mammals, 2-oxononanoic acid is not a product of

-oxidation (which cleaves C2 units). However, it can arise from

-oxidation anomalies or specific dehydrogenase activity on 2-hydroxynonanoic acid (a
component of sphingolipids or

-oxidation intermediates).

L-Hydroxy Acid Oxidases (LHAO): Peroxisomal enzymes that convert
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-hydroxy acids to

-keto acids.

Substrate: 2-Hydroxynonanoic acid.

Product: 2-Oxononanoic acid.[2][3]

Visualization of Biosynthetic Logic[4]
The following diagram illustrates the Chain Elongation Cycle (MAM Pathway), the primary

biological engine for generating 2-oxononanoic acid.
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Caption: The iterative
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-keto acid elongation pathway. Acetyl-CoA addition extends the chain length, yielding 2-
oxononanoic acid as a specific C9 intermediate.

Analytical Detection & Disambiguation
A critical failure point in research is confusing 2-oxononanoic acid with 9-oxononanoic acid.

The latter is a terminal aldehyde formed by lipid peroxidation.

Comparative Profile
Feature 2-Oxononanoic Acid 9-Oxononanoic Acid

Structure
Keto group at C2 (

)

Aldehyde group at C9 (

)

Origin
Chain elongation /

Transamination
Peroxidation of Linoleic Acid

Mass Spectrometry
Fragment:

(loss of 45)

Fragment:

or aldehyde specific

Derivatization Forms Quinoxalinol (with OPD) Forms Oxime/Hydrazone at C9

Extraction Protocol (Targeted Metabolomics)
To quantify 2-oxononanoic acid in biofluids, stabilization of the

-keto group is mandatory to prevent decarboxylation.

Sample Preparation:

Aliquot 100

L plasma/urine.

Add 10

L Internal Standard (

-pyruvate or similar
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-keto acid).

Derivatization (OPD Method):

Add 50

L o-phenylenediamine (OPD) (10 mM in 2N HCl).

Incubate at 60°C for 30 mins.

Mechanism:[4][5][6][7] OPD reacts with the

-keto acid to form a stable quinoxalinol derivative.

Extraction:

Liquid-Liquid Extraction (LLE) with Ethyl Acetate.

Evaporate and reconstitute in Methanol.

LC-MS/MS Analysis:

Column: C18 Reverse Phase.

Mode: Electrospray Ionization (ESI) Positive (for quinoxalinol derivative).

Transition: Monitor specific parent

daughter ion of the quinoxalinol-C9 adduct.

Biological Significance
While not a central mammalian metabolite, 2-oxononanoic acid holds specific biological

relevance:

GPR Ligand Potential: Medium-chain

-keto acids are ligands for orphan G-protein coupled receptors (e.g., GPR84), which sense
medium-chain fatty acid derivatives.
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Enzyme Inhibition: It acts as a structural analog to pyruvate and sialic acid precursors.

Studies involving N-acetylneuraminate lyase (NanA) have utilized 2-oxononanoic acid to

probe active site specificity, confirming it is not a substrate for cleavage, thus serving as a

potential competitive inhibitor or mechanistic probe [1].

Glucosinolate Precursor: In Arabidopsis, it is the direct precursor to nonyl-glucosinolates,

which function in plant defense [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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